Cas no 878275-46-8 (5-(4-fluorophenyl)pent-4-en-2-ol)

• Product Name: 5-(4-fluorophenyl)pent-4-en-2-ol
• CAS No: 878275-46-8
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 4279701
• PubChem ID: 130129472
• Update Time: 2025-09-23

5-(4-fluorophenyl)pent-4-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Penten-2-ol, 5-(4-fluorophenyl)-
• 5-(4-fluorophenyl)pent-4-en-2-ol
• 878275-46-8
• EN300-1848239
• (E)-5-(4-fluorophenyl)pent-4-en-2-ol

• Inchi： 1S/C11H13FO/c1-9(13)3-2-4-10-5-7-11(12)8-6-10/h2,4-9,13H,3H2,1H3
• InChI Key： MLDNDDBIASXDOS-UHFFFAOYSA-N
• SMILES： CC(O)CC=CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 180.095043196Da
• Monoisotopic Mass: 180.095043196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(4-fluorophenyl)pent-4-en-2-ol

Recent Advances in the Study of 5-(4-Fluorophenyl)pent-4-en-2-ol (CAS: 878275-46-8) in Chemical Biology and Pharmaceutical Research

The compound 5-(4-fluorophenyl)pent-4-en-2-ol (CAS: 878275-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented here is based on a comprehensive review of recent peer-reviewed publications, patents, and industry reports.

Recent studies have highlighted the unique structural features of 5-(4-fluorophenyl)pent-4-en-2-ol, which make it a promising candidate for the development of novel therapeutic agents. The presence of the fluorophenyl group and the pentenol moiety has been shown to confer specific interactions with biological targets, particularly in the central nervous system (CNS) and inflammatory pathways. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and green chemistry approaches, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, 5-(4-fluorophenyl)pent-4-en-2-ol has shown inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and monoamine oxidase. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, with promising results suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

Pharmacokinetic studies have further elucidated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 5-(4-fluorophenyl)pent-4-en-2-ol exhibits favorable bioavailability and metabolic stability, which are critical factors for its progression into clinical trials. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are currently areas of active research.

The therapeutic potential of 5-(4-fluorophenyl)pent-4-en-2-ol extends beyond CNS and inflammatory disorders. Preliminary data suggest its applicability in oncology, particularly in targeting specific signaling pathways involved in cancer cell proliferation and survival. Researchers are also exploring its use as a building block for the synthesis of more complex molecules with enhanced pharmacological properties.

In conclusion, 5-(4-fluorophenyl)pent-4-en-2-ol (CAS: 878275-46-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications. The integration of computational modeling, high-throughput screening, and structural optimization techniques will likely play a pivotal role in advancing this compound toward clinical development.